Cas no 1805959-08-3 (2,5-Dibromo-3-(difluoromethyl)-6-methoxypyridine)

2,5-Dibromo-3-(difluoromethyl)-6-methoxypyridine is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity and stability for synthetic applications. Its brominated positions enable selective cross-coupling reactions, while the difluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The methoxy group further modulates electronic properties, facilitating tailored functionalization. This compound serves as a versatile intermediate in the synthesis of complex heterocycles, particularly in the development of bioactive molecules. Its well-defined structure and high purity ensure consistent performance in demanding transformations, supporting precision in medicinal chemistry and material science applications.
2,5-Dibromo-3-(difluoromethyl)-6-methoxypyridine structure
1805959-08-3 structure
Product Name:2,5-Dibromo-3-(difluoromethyl)-6-methoxypyridine
CAS No:1805959-08-3
MF:C7H5Br2F2NO
MW:316.925507307053
CID:4811529
Update Time:2025-08-05

2,5-Dibromo-3-(difluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dibromo-3-(difluoromethyl)-6-methoxypyridine
    • Inchi: 1S/C7H5Br2F2NO/c1-13-7-4(8)2-3(6(10)11)5(9)12-7/h2,6H,1H3
    • InChI Key: DOYMOKMCNVWGSS-UHFFFAOYSA-N
    • SMILES: BrC1=C(N=C(C(C(F)F)=C1)Br)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 173
  • XLogP3: 3.5
  • Topological Polar Surface Area: 22.1

2,5-Dibromo-3-(difluoromethyl)-6-methoxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029072908-250mg
2,5-Dibromo-3-(difluoromethyl)-6-methoxypyridine
1805959-08-3 97%
250mg
$475.20 2022-04-01
Alichem
A029072908-500mg
2,5-Dibromo-3-(difluoromethyl)-6-methoxypyridine
1805959-08-3 97%
500mg
$815.00 2022-04-01
Alichem
A029072908-1g
2,5-Dibromo-3-(difluoromethyl)-6-methoxypyridine
1805959-08-3 97%
1g
$1,579.40 2022-04-01

2,5-Dibromo-3-(difluoromethyl)-6-methoxypyridine Related Literature

Additional information on 2,5-Dibromo-3-(difluoromethyl)-6-methoxypyridine

2,5-Dibromo-3-(difluoromethyl)-6-methoxypyridine: A Comprehensive Overview

2,5-Dibromo-3-(difluoromethyl)-6-methoxypyridine, also known by its CAS registry number CAS 1805959-08-3, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with bromine atoms at positions 2 and 5, a difluoromethyl group at position 3, and a methoxy group at position 6. The combination of these substituents imparts distinctive chemical properties, making it valuable in research and industrial applications.

The synthesis of 2,5-Dibromo-3-(difluoromethyl)-6-methoxypyridine involves a series of intricate chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored various pathways, including bromination reactions and fluorination techniques, to optimize the synthesis process. These efforts have been documented in recent studies published in reputable journals such as Journal of Organic Chemistry and Chemical Communications.

In terms of physical properties, 2,5-Dibromo-3-(difluoromethyl)-6-methoxypyridine exhibits a melting point of approximately 145°C and a boiling point around 380°C under standard conditions. Its solubility in common solvents like water and organic solvents varies significantly due to the presence of polar substituents such as bromine and methoxy groups. These properties make it suitable for use in various chemical processes where precise control over solubility is essential.

The chemical stability of CAS 1805959-08-3 has been extensively studied under different environmental conditions. Recent research indicates that the compound demonstrates remarkable thermal stability up to 200°C, making it ideal for high-temperature applications. Additionally, its resistance to oxidation and reduction reactions under mild conditions further enhances its utility in industrial settings.

2,5-Dibromo-3-(difluoromethyl)-6-methoxypyridine finds extensive application in the field of agrochemicals. It serves as a key intermediate in the synthesis of various pesticides and herbicides. Its ability to inhibit specific enzymes involved in plant growth processes makes it a valuable component in crop protection products. Recent studies published in the Pest Management Science journal highlight its efficacy in controlling agricultural pests without adverse effects on non-target species.

In addition to its role in agrochemicals, this compound has garnered attention in the pharmaceutical industry. Researchers are exploring its potential as a lead molecule for developing new drug candidates targeting specific biological pathways. The presence of bromine atoms and fluorinated groups provides opportunities for modifying its pharmacokinetic properties to enhance bioavailability and efficacy.

The environmental impact of CAS 1805959-08-3 has been a subject of recent investigations. Studies conducted by environmental scientists reveal that the compound undergoes biodegradation under aerobic conditions, reducing its persistence in natural ecosystems. However, further research is required to fully understand its long-term effects on aquatic and terrestrial environments.

In conclusion, 2,5-Dibromo-3-(difluoromethyl)-6-methoxypyridine (CAS 1805959-08-3) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical structure, combined with advancements in synthetic techniques and application development, positions it as a significant player in modern chemistry. As research continues to uncover new potential uses and optimize its production processes, this compound is poised to play an even more critical role in both academic and industrial settings.

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